Ethyl 2-(4-(dimethylamino)benzamido)-6-methylthieno[2,3-d]thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[[4-(dimethylamino)benzoyl]amino]-6-methylthieno[2,3-d][1,3]thiazole-5-carboxylate
• InChI: InChI=1S/C18H19N3O3S2/c1-5-24-17(23)14-10(2)13-16(25-14)20-18(26-13)19-15(22)11-6-8-12(9-7-11)21(3)4/h6-9H,5H2,1-4H3,(H,19,20,22)
• InChI Key: SOBHKDGFJWJEEJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(S1)N=C(S2)NC(=O)C3=CC=C(C=C3)N(C)C)C
• Molecular Formula: C18H19N3O3S2
• Molecular Weight: 389.5 g/mol

Description

Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The biological outcomes of thiazoles can be greatly affected by substituents on a particular position of the thiazole ring.

Synthesis Analysis

The synthesis of thiazole derivatives often involves the reaction of an amine with a carbonyl compound to form an imine, which then reacts with a sulfur source. The exact synthesis process can vary depending on the specific substituents on the thiazole ring.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds containing sulfur and nitrogen at positions 1 and 3, respectively. The thiazole ring is planar and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiazoles can undergo a variety of chemical reactions, including electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom.

Physical And Chemical Properties Analysis

Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. They have a clear pale yellow color and a smell similar to that of pyridine.

Scientific Research Applications

Synthesis and Chemical Transformations

Thiazolecarboxylic acid derivatives, including compounds similar to Ethyl 2-(4-(dimethylamino)benzamido)-6-methylthieno[2,3-d]thiazole-5-carboxylate, have been synthesized through acylation and subsequent reactions to produce various functionalized derivatives. These synthetic pathways offer insights into the chemical versatility and potential applications of thiazole derivatives in medicinal chemistry and material science (Dovlatyan et al., 2004).

Antimicrobial and Anticancer Activities

Ethyl 2-amino-4-methylthiazole-5-carboxylate derivatives have been modified and synthesized, demonstrating antimicrobial activities against various bacterial and fungal strains. This suggests potential applications of such derivatives, including Ethyl 2-(4-(dimethylamino)benzamido)-6-methylthieno[2,3-d]thiazole-5-carboxylate, in developing new antimicrobial agents (Desai et al., 2019).

Corrosion Inhibition

Benzothiazole derivatives have been studied for their corrosion inhibiting effects on steel in acidic solutions, demonstrating the potential of thiazole-based compounds in industrial applications to protect metals from corrosion (Hu et al., 2016).

Drug Design and Development

The design and synthesis of novel compounds, including thiazole and benzothiazole derivatives, have been explored for their anticancer properties, showcasing the utility of these compounds in the development of new therapeutic agents. These studies highlight the importance of structural modification and optimization in the discovery of potential drug candidates (Nassar et al., 2015).

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to different biological effects

Biochemical Pathways

Thiazole derivatives are known to affect a wide range of biochemical pathways due to their diverse biological activities

Result of Action

Thiazole derivatives are known to have diverse biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities

Safety and Hazards

The safety and hazards of thiazole derivatives can vary greatly depending on their specific structure and substituents. Some thiazole derivatives are used as drugs and are generally safe for human use, while others may be toxic or hazardous.

Future Directions

Thiazoles continue to be a focus of research due to their wide range of biological activities. Future research will likely involve the design and synthesis of new thiazole derivatives with improved biological activity and reduced side effects.